Cas no 1824327-61-8 (tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate)

• Product Name: tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate
• CAS No: 1824327-61-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6442395
• PubChem ID: 69157741
• Update Time: 2025-10-18

tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate

• Inchi： 1S/C15H23NO3/c1-15(2,3)19-14(18)16-13(10-7-11-17)12-8-5-4-6-9-12/h4-6,8-9,13,17H,7,10-11H2,1-3H3,(H,16,18)
• InChI Key： HGZKSUJSMKVWGV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CCCO)NC(=O)OC(C)(C)C

Additional information on tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate

Recent Advances in the Study of tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate (CAS: 1824327-61-8)

The compound tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate (CAS: 1824327-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate functional group and phenylbutyl backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

Recent synthetic approaches to tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving high yields and purity. The method leverages palladium-catalyzed coupling reactions, which minimize byproducts and reduce environmental impact. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and sustainability are critical considerations.

Pharmacological investigations have revealed that tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to target cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. While its potency is not yet comparable to established COX-2 inhibitors, its unique structural features suggest potential for optimization. Researchers are currently exploring derivatives of this compound to enhance its binding affinity and selectivity.

In addition to its standalone therapeutic potential, tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate has been utilized as an intermediate in the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its use in the development of novel kinase inhibitors, which are of interest in oncology and autoimmune diseases. The carbamate group in this compound serves as a versatile handle for further chemical modifications, enabling the creation of diverse molecular architectures with tailored biological activities.

Despite these promising developments, challenges remain in the clinical translation of tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, likely due to its relatively high lipophilicity. Current research efforts are focused on formulating prodrugs or nanoparticle-based delivery systems to overcome this limitation. Preliminary results from in vivo models suggest that these strategies may significantly improve the compound's therapeutic index.

In conclusion, tert-Butyl (4-hydroxy-1-phenylbutyl)carbamate (CAS: 1824327-61-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications range from direct therapeutic use to serving as a building block for more complex drugs. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile. As synthetic methodologies and delivery technologies advance, this compound may play an increasingly important role in the development of next-generation therapeutics.